Cas no 56235-92-8 (Butanedioic acid,2-hydroxy-, 1,4-bis(2-ethylhexyl) ester)

Butanedioic acid,2-hydroxy-, 1,4-bis(2-ethylhexyl) ester Properties

Names and Identifiers

• Butanedioic acid,2-hydroxy-, 1,4-bis(2-ethylhexyl) ester
• bis(2-ethylhexyl) 2-hydroxybutanedioate
• BIS(2-ETHYLHEXYL) MALATE
• AC1L3ND4
• AC1Q62XY
• AR-1I0119
• CTK5A4821
• EINECS 260-070-5
• NCIOpen2_009931
• NSC68868
• NSC-68868
• NSC 68868
• bis(2-ethylhexyl)malate
• 56235-92-8
• SCHEMBL475612
• DTXSID40866546
• NS00013579
• Bis(2-ethylhexyl) 2-hydroxysuccinate
• +Expand

• InChIKey： ZDVFAKWEMOAQQR-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H38O5/c1-5-9-11-16(7-3)14-24-19(22)13-18(21)20(23)25-15-17(8-4)12-10-6-2/h16-18,21H,5-15H2,1-4H3
• SMILES： CCCCC(CC)COC(=O)CC(C(=O)OCC(CC)CCCC)O

Computed Properties

• Exact Mass: 358.27204
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 17
• Monoisotopic Mass: 358.272
• Heavy Atom Count: 25
• Complexity: 356
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• LogP: 4.25660
• PSA: 72.83
• Refractive Index: 1.459
• Boiling Point: 448.4°Cat760mmHg
• Flash Point: 142.2°C
• Density: 0.984